Cas no 116855-16-4 (1H-Pyrazolo[3,4-b]pyridine-6-carboxamide)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-6-carboxamide
• CAS No: 116855-16-4
• MF: C₇H₆N₄O
• MW: 162.148740291595
• CID: 132625
• PubChem ID: 14140180
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-b]pyridine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-6-carboxamide
• 1H-Pyrazolo[3,4-b]pyridine-6-carboxamide(9CI)
• ACMC-20mmvf
• AG-D-38461
• AGN-PC-000L2N
• CTK0H3226
• KB-159229
• SureCN160552
• SureCN160553
• SureCN160554
• SCHEMBL160552
• 116855-16-4
• DTXSID10556422

• Inchi： 1S/C7H6N4O/c8-6(12)5-2-1-4-3-9-11-7(4)10-5/h1-3H,(H2,8,12)(H,9,10,11)
• InChI Key： JKFBIZUZFKODCG-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2C=NNC2=N1)N

Computed Properties

• Exact Mass: 162.05428
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.66